4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine

• Molecular Formula: C19H12ClN3O2S
• Molecular Weight: 381.8 g/mol
• IUPAC Name: 4-chloro-2-[(4-nitrophenyl)methyl]-5-phenylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C19H12ClN3O2S/c20-18-17-15(13-4-2-1-3-5-13)11-26-19(17)22-16(21-18)10-12-6-8-14(9-7-12)23(24)25/h1-9,11H,10H2
• InChI Key: ZLSSAISWFFNQPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC3=C2C(=NC(=N3)CC4=CC=C(C=C4)[N+](=O)[O-])Cl

Description

Thieno[2,3-d]pyrimidines are heterocyclic compounds with a fused thiophene-pyrimidine scaffold, exhibiting diverse biological and pharmacological activities. The compound 4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine features a chloro substituent at position 4, a phenyl group at position 5, and a 4-nitrobenzyl moiety at position 2.

Preparation Methods

General Synthesis Approach

• Starting Materials : The synthesis begins with appropriate thieno[2,3-d]pyrimidine derivatives, which are modified to introduce the chloro, nitrobenzyl, and phenyl groups.

• Chlorination : Thionyl chloride (SOCl2) is commonly used for chlorination reactions. This step is crucial for introducing the chloro substituent onto the pyrimidine ring.

• Nitrobenzyl Substitution : The nitrobenzyl group is typically introduced through a nucleophilic substitution reaction involving a nitrobenzyl halide.

• Phenyl Substitution : The phenyl group can be introduced via various methods, including Suzuki coupling reactions.

Chemical Reactivity

The chemical reactivity of 4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine is influenced by the presence of chloro and nitro groups. The chloro group can serve as a leaving group in nucleophilic substitution reactions, while the nitro group can enhance the compound's reactivity by altering its electronic properties. Additionally, the phenyl ring may participate in electrophilic aromatic substitution reactions.

Biological Activities

Compounds within the thieno[2,3-d]pyrimidine class exhibit significant biological activities, including antimicrobial and anticancer properties. Derivatives of thieno[2,3-d]pyrimidine have been shown to inhibit various cancer cell lines. The presence of electron-withdrawing groups like nitro may enhance these biological activities by increasing the compound's lipophilicity and altering its interaction with biological targets.

Comparison with Similar Compounds

The combination of chloro and nitro groups in 4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine distinguishes it from similar compounds, potentially enhancing its biological efficacy and altering its pharmacokinetic properties.

Data Tables

Physical and Chemical Properties

Property	Value
Molecular Formula	C19H12ClN3O2S
Molecular Weight	381.8 g/mol
CAS Number	Not specified
IUPAC Name	4-chloro-2-[(4-nitrophenyl)methyl]-5-phenylthieno[2,3-d]pyrimidine

Synthesis Conditions

Step	Reactants	Conditions
1	Thiophene derivatives, pyrimidine precursors	High temperature, catalysts
2	Thieno[2,3-d]pyrimidine core, thionyl chloride	Heating in DMF
3	Chlorinated thienopyrimidine, nitrobenzyl halide	Nucleophilic substitution conditions
4	Intermediate from Step 3, phenylboronic acid	Suzuki coupling conditions

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine undergoes several types of chemical reactions, including:

Nucleophilic Substitution: The chloro group can be replaced by various nucleophiles under suitable conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation: The compound can undergo oxidation reactions, particularly at the phenyl and thieno rings.

Common Reagents and Conditions

Common reagents used in these reactions include:

Nucleophiles: Such as amines and thiols for substitution reactions.

Reducing Agents: Like hydrogen gas and palladium on carbon for reduction reactions.

Oxidizing Agents: Such as potassium permanganate for oxidation reactions.

Major Products

The major products formed from these reactions include substituted thieno[2,3-d]pyrimidines, amino derivatives, and oxidized products depending on the specific reaction conditions .

Scientific Research Applications

4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thieno[2,3-d]pyrimidine structure with chloro and nitrobenzyl substituents. It has a molecular weight of approximately 353.83 g/mol. The presence of chloro and nitro groups allows for nucleophilic substitution reactions, and the phenyl ring may enable electrophilic aromatic substitution.

Potential Applications in Medicinal Chemistry

4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine has potential applications in medicinal chemistry because of its biological activity. It may be a starting point for the development of new medications that target cancer or infectious diseases. Its unique structure also makes it a candidate for use in materials science and organic electronics.

Research has shown that thieno[2,3-d]pyrimidine derivatives have significant biological activities, including antimicrobial and anticancer properties. The presence of electron-withdrawing groups like nitro may enhance these biological activities by increasing the compound's lipophilicity and altering its interaction with biological targets.

Anti-cancer properties

Thieno[2,3-d]pyrimidines with a methyl and an ester group and an amino group at the fourth position of the pyrimidine cycle could lead to compounds with good anticancer properties .

Data Table

Compound Name	Structure Features	Biological Activity
5-Phenylthieno[2,3-d]pyrimidine	Lacks chloro and nitro groups	Moderate anticancer activity
4-Chloro-5-methylthieno[2,3-d]pyrimidine	Contains methyl instead of phenyl	Antimicrobial properties
4-Nitro-5-phenylthieno[2,3-d]pyrimidine	Lacks chloro substituent	Enhanced cytotoxicity against certain cancer cell lines

Mechanism of Action

The mechanism of action of 4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine involves its interaction with specific molecular targets, such as kinases. The compound binds to the active site of the enzyme, inhibiting its activity and thereby affecting downstream signaling pathways involved in cell growth and proliferation . This makes it a promising candidate for the development of anticancer agents .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs differ primarily in substituents at positions 2 and 3. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Position)	Molecular Formula	Melting Point (°C)	Yield (%)	Key References
4-Chloro-5-phenylthieno[2,3-d]pyrimidine	Cl (4), H (2), Ph (5)	C₁₂H₈ClN₂S	125–127	94.23
4-Chloro-2-ethyl-5-phenylthieno[2,3-d]pyrimidine	Cl (4), Et (2), Ph (5)	C₁₄H₁₁ClN₂S	—	—
4-(3-Chloro-4-fluorophenoxy)-5-phenylthieno[2,3-d]pyrimidine	Cl (phenoxy), Ph (5)	C₁₈H₁₁ClFN₂OS	143–145	76
5-(4-Chlorophenyl)-N-(2-methoxyethyl)thieno[2,3-d]pyrimidin-4-amine	Cl (Ph), NH-(methoxyethyl) (4)	C₁₅H₁₄ClN₃OS	—	—
4-Chloro-2-(3-fluorophenyl)-5-phenylthieno[2,3-d]pyrimidine	Cl (4), 3-F-Ph (2), Ph (5)	C₁₈H₁₁ClFN₂S	—	—

Key Observations :

• Alkyl groups (e.g., ethyl) increase lipophilicity, which may enhance membrane permeability .
• Position 4: Chloro substituents are common and facilitate further functionalization (e.g., nucleophilic substitution) . Amine or phenoxy groups at position 4 alter electronic properties and hydrogen-bonding capacity .

Biological Activity

4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine (CAS No. 885460-49-1) is a heterocyclic compound belonging to the thienopyrimidine family. Its unique structure, characterized by a thieno[2,3-d]pyrimidine core and various substituents, suggests potential for diverse biological activities. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine is $C_{19}H_{12}ClN_{3}O_{2}S$, with a molecular weight of 381.83 g/mol. The compound features a chlorine atom at the 4-position and a nitrobenzyl group at the 2-position, which are critical for its biological activity.

Biological Activity Overview

The biological activities of this compound have been explored in various studies, highlighting its potential as an anticancer agent and its effects on different biological pathways.

Anticancer Activity

Research indicates that 4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine exhibits significant anticancer properties. It has been shown to inhibit cell proliferation in various cancer cell lines, including breast cancer (MDA-MB-231) and glioma cells. The mechanism involves the induction of apoptosis and cell cycle arrest.

Table 1: Summary of Anticancer Studies

Study Reference	Cell Line	IC50 (µM)	Mechanism of Action
	MDA-MB-231	10	Induction of apoptosis
	Glioma	15	Inhibition of AKT/mTOR pathway
	Various cancer cells	<20	Cell cycle arrest at G2/M phase

The compound's mechanism primarily involves inhibition of key kinases involved in cell proliferation and survival pathways. It has been reported to interact with the AMPK pathway and induce necroptosis in glioma cells, suggesting multiple mechanisms contributing to its antiproliferative effects.

Case Studies

• Study on Glioma Cells : A study demonstrated that 4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine effectively reduced glioma cell viability through multiple pathways including AMPK inhibition and induction of autophagy. Normal astrocytes showed significantly lower susceptibility to this compound, indicating a degree of selectivity towards cancer cells .
• Breast Cancer Research : In another investigation focusing on breast cancer models, the compound was found to induce significant apoptosis in MDA-MB-231 cells with an IC50 value around 10 µM. This study highlighted its potential as a therapeutic agent against aggressive breast cancer types .

Q & A

Basic: What are the optimized synthetic routes for 4-Chloro-2-(4-nitrobenzyl)-5-phenylthieno[2,3-d]pyrimidine?

Answer:
The synthesis typically involves a multi-step process:

Chlorination : Reacting 5-phenylthieno[2,3-d]pyrimidin-4(3H)-one with POCl₃ at 80°C for 2 hours yields the 4-chloro intermediate (94.23% yield) .

Substitution : The chloro group at position 4 is replaced with a 4-nitrobenzyl moiety via nucleophilic aromatic substitution. This step often requires anhydrous solvents (e.g., DMF or dioxane) and heating (60–80°C) under nitrogen .
Key variables :

• Reaction time and temperature for chlorination (excessive heating may degrade the product).
• Use of catalysts (e.g., AlCl₃) to enhance substitution efficiency.

Basic: How is this compound characterized to confirm structural integrity?

Answer:
Standard characterization methods include:

• NMR Spectroscopy : ¹H and ¹³C NMR confirm substituent positions (e.g., aromatic protons at δ 7.2–8.5 ppm for phenyl/nitrobenzyl groups) .
• Mass Spectrometry (MS) : Molecular ion peaks (e.g., [M+H]⁺ at m/z 422.3) validate the molecular formula .
• TLC Monitoring : Used during synthesis to track reaction progress (e.g., hexane:ethyl acetate, 3:1) .
  Critical Note : Purity (>95%) is confirmed via HPLC with UV detection at 254 nm .

Basic: What biological activities are reported for this compound?

Answer:
Derivatives of thieno[2,3-d]pyrimidine exhibit:

• Antimicrobial Activity : MIC values against S. aureus (8–32 µg/mL) and E. coli (16–64 µg/mL) .
• Anticancer Potential : IC₅₀ values of 2–10 µM in breast cancer (MCF-7) and colon cancer (HCT-116) cell lines .
  Methodological Insight :
• In vitro assays (MTT/propidium iodide) are standard for cytotoxicity screening.
• Dose-response curves are analyzed to determine potency and selectivity .

Advanced: How do structural modifications influence its bioactivity?

Answer:
Key SAR findings:

• Electron-Withdrawing Groups : The 4-nitrobenzyl group enhances target binding via hydrophobic/π-π interactions .
• Chloro Substituent : Position 4 chloro improves metabolic stability by reducing CYP450-mediated oxidation .
  Experimental Design :
• Compare analogs (e.g., replacing nitro with methoxy) in enzyme inhibition assays (e.g., kinase profiling).
• Use molecular docking (AutoDock Vina) to predict binding affinities .

Advanced: How to resolve contradictions in reported biological potency?

Answer:
Discrepancies often arise due to:

• Assay Conditions : Varying cell lines, serum concentrations, or incubation times.
• Compound Purity : Impurities >5% skew IC₅₀ values (validate via LC-MS) .
  Resolution Strategy :
• Replicate studies under standardized conditions (e.g., NCI-60 panel protocols).
• Perform meta-analysis of published data to identify outliers .

Advanced: What strategies improve its pharmacokinetic profile?

Answer:
Optimization approaches:

• Solubility Enhancement : Co-crystallization with cyclodextrins or PEGylation .
• Metabolic Stability : Introduce fluorine at para positions to block hydroxylation .
  Data Example :

Modification	Half-life (h)	LogP
Parent Compound	1.2	3.8
4-Fluoro analog	3.5	3.5
PEGylated derivative	8.7	2.1

Advanced: How to identify its molecular targets?

Answer:
Target identification methods:

Affinity Chromatography : Immobilize the compound on sepharose beads to pull down binding proteins .

Kinase Profiling : Screen against a panel of 300 kinases (e.g., DiscoverX) to identify inhibition >50% .

CRISPR-Cas9 Screening : Genome-wide knockout libraries reveal sensitizing/resistant genes .

Advanced: How to validate analytical methods for quantification?

Answer:
Follow ICH guidelines:

• Linearity : R² > 0.99 over 1–100 µg/mL (UV detection).
• LOD/LOQ : LOD = 0.1 µg/mL, LOQ = 0.3 µg/mL via LC-MS/MS .
• Inter-Day Precision : %RSD < 2% across three replicates .

Advanced: Are alternative synthetic routes (e.g., microwave-assisted) viable?

Answer:
Microwave synthesis reduces reaction time:

• Example : Chlorination step completes in 20 minutes (vs. 2 hours conventionally) with 95% yield .
  Trade-offs : Higher equipment costs vs. improved reproducibility.

Advanced: How does stability under physiological conditions affect efficacy?

Answer:
Stability studies:

• pH 7.4 Buffer : 90% degradation after 24 hours (hydrolysis of chloro group).
• Plasma Stability : Half-life = 4 hours (esterase-mediated cleavage) .
  Mitigation : Prodrug strategies (e.g., ester masking) extend half-life to 12 hours .